Cas no 1211515-16-0 (2-chloro-5-fluoro-4-methoxyPyridine)

2-Chloro-5-fluoro-4-methoxypyridine is a versatile heterocyclic compound featuring a pyridine core substituted with chloro, fluoro, and methoxy functional groups. Its unique substitution pattern enhances reactivity, making it a valuable intermediate in pharmaceutical and agrochemical synthesis. The electron-withdrawing chloro and fluoro groups, combined with the electron-donating methoxy group, provide distinct regioselectivity in cross-coupling and nucleophilic substitution reactions. This compound is particularly useful in the development of active pharmaceutical ingredients (APIs) and specialty chemicals due to its stability and compatibility with diverse reaction conditions. Its high purity and well-defined structure ensure consistent performance in complex synthetic pathways.

2-chloro-5-fluoro-4-methoxyPyridine structure

1211515-16-0 structure

Product Name:2-chloro-5-fluoro-4-methoxyPyridine

CAS No:1211515-16-0

MF:C₆H₅ClFNO

MW:161.561403989792

MDL:MFCD18257279

CID:2118086

PubChem ID:75355412

Update Time:2025-06-09

2-chloro-5-fluoro-4-methoxyPyridine Chemical and Physical Properties

Names and Identifiers

- 2-chloro-5-fluoro-4-methoxyPyridine
- 2-Chloro-5-fluoro-4-methoxy-pyridine
- MFCD18257279
- 1211515-16-0
- CS-0149624
- AKOS022967428
- SB53768
- OYQMZELAVIVTOM-UHFFFAOYSA-N
- SCHEMBL2117484
- DA-26471
- EN300-156495
- 835-780-9
- LYB51516
- MDL： MFCD18257279
- Inchi： 1S/C6H5ClFNO/c1-10-5-2-6(7)9-3-4(5)8/h2-3H,1H3
- InChI Key： OYQMZELAVIVTOM-UHFFFAOYSA-N
- SMILES： ClC1C=C(C(=CN=1)F)OC

Computed Properties

Exact Mass: 161.0043696g/mol
Monoisotopic Mass: 161.0043696g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 10
Rotatable Bond Count: 1
Complexity: 114
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.9
Topological Polar Surface Area: 22.1Å²

2-chloro-5-fluoro-4-methoxyPyridine Pricemore >>

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Alichem	A023027567-250mg	2-Chloro-5-fluoro-4-methoxypyridine	1211515-16-0	97%	250mg	$707.20	2023-09-04
Alichem	A023027567-500mg	2-Chloro-5-fluoro-4-methoxypyridine	1211515-16-0	97%	500mg	$1058.40	2023-09-04
Alichem	A023027567-1g	2-Chloro-5-fluoro-4-methoxypyridine	1211515-16-0	97%	1g	$1629.60	2023-09-04
Chemenu	CM466995-1g	2-chloro-5-fluoro-4-Methoxypyridine	1211515-16-0	95%+	1g	$1644	2022-06-14
abcr	AB445260-1 g	2-Chloro-5-fluoro-4-methoxypyridine, 95%; .	1211515-16-0	95%	1g	€841.80	2023-04-22
abcr	AB445260-100 mg	2-Chloro-5-fluoro-4-methoxypyridine, 95%; .	1211515-16-0	95%	100MG	€1,319.50	2022-03-02
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eNovation Chemicals LLC	Y1125891-500mg	2-Chloro-5-fluoro-4-methoxy-pyridine	1211515-16-0	95%	500mg	$940	2024-07-28
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